Cas no 1532507-55-3 (1-Methyl-5-(3-thienyl)-3-(trifluoromethyl)pyrazole)

• Product Name: 1-Methyl-5-(3-thienyl)-3-(trifluoromethyl)pyrazole
• CAS No: 1532507-55-3
• MF: C₉H₇F₃N₂S
• MW: 232.225490808487
• CID: 5075531
• Update Time: 2023-08-25

1-Methyl-5-(3-thienyl)-3-(trifluoromethyl)pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-5-(3-thienyl)-3-(trifluoromethyl)pyrazole

• Inchi： 1S/C9H7F3N2S/c1-14-7(6-2-3-15-5-6)4-8(13-14)9(10,11)12/h2-5H,1H3
• InChI Key： RNNUSNHHZPAVSA-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1=CC(C(F)(F)F)=NN1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 234
• XLogP3: 2.5
• Topological Polar Surface Area: 46.1